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Compound Focus: Leucocrystal Violet-d6é

CAS No.: 1173023-92-1

Cat. No.: S1782878

Core Chemical & Application Profile

The table below summarizes the fundamental identifiers and primary uses of Leucocrystal Violet-d6.

Category Details

CAS Number  1173023-92-1 [1] [2] [3]

Molecular Ca2sH2s5DesNs [2] [3] [4]

Formula

Molecular 379.57 g/mol [2] [3] [4]

Weight

IUPAC Name  4-[[4-[bis(trideuteriomethyl)amino]phenyl]-[4-(dimethylamino)phenyllmethyl]-N,N-
dimethylaniline [4]

Primary Serves as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry

Application (LC-MS/MS) for determining Leucocrystal Violet and other triphenylmethane dyes (like

Malachite Green and Crystal Violet) in aquaculture products (e.g., rainbow trout) [1] [5].
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| Quality & Storage | + Grade: Analytical Standard [1] * Form: Neat [1] ¢ Storage Temp: 20°C [3] [4]
Shelf Life: Limited; expiry date provided on the label [1] |

Experimental Protocol for Residue Analysis

The following experimental workflow, established for detecting triphenylmethane dye residues in

aquaculture products, has been approved as an AOAC Official First Action method [5].

Experimental workflow for LC-MS/MS analysis

Key Method Performance Characteristics

The method is designed to operate in an analytical range of 0.5 to 2.0 pg/kg, which aligns with the European

Union's minimum required performance limit of 2.0 pg/kg for these banned substances [5].

e Accuracy: Recovery rates for fortified samples range from 100.1% to 109.8% [5].
e Precision: Intraday precision (Repeatability) ranges from 2.0% to 10.3% RSD, and interday precision

(Over 3 days) ranges from 1.9% to 10.6% RSD [5].

Handling and Safety Information

The table below outlines the safety classification and handling precautions for this substance.

Aspect Description
GHS Hazard H315 (Causes skin irritation), H319 (Causes serious eye irritation), H317 (May cause
Statements an allergic skin reaction) [3]. Other classifications also list it as a specific target organ

toxin (STOT SE 3) affecting the respiratory system [1].

| Precautionary Measures | * Personal Protection: Wear protective gloves, eye protection (face
shield/safety glasses), and consider a full-face respirator depending on risk assessment [3]. + Handling:

Avoid contact with skin, eyes, and inhalation of vapour or mist. Handle in accordance with good industrial
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hygiene and safety practice [3]. < Storage: Keep container tightly closed in a cool, dry, and well-ventilated

place [3]. | | Incompatibilities | Oxidizing agents, Reducing agents, and Water [3]. |

Key Takeaways for Researchers

e Critical Role in Quantitation: Leucocrystal Violet-d6 is essential for ensuring the accuracy and
precision of residue monitoring programs for banned dyes in the food industry, particularly in
aquaculture [1] [5].

¢ Robust and Validated Method: The established LC-MS/MS method using this internal standard is
rigorously tested and meets international regulatory standards [5].

e Careful Handling Required: As a laboratory chemical, appropriate safety measures must be in place
to handle this compound due to its potential for causing skin, eye, and respiratory irritation [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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